Cas no 1527518-97-3 (4-(1-oxa-7-azaspiro[3.5]non-7-yl)benzenamine)

• Product Name: 4-(1-oxa-7-azaspiro[3.5]non-7-yl)benzenamine
• CAS No: 1527518-97-3
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 2106796
• Update Time: 2023-11-19

4-(1-oxa-7-azaspiro[3.5]non-7-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-?(1-?oxa-?7-?azaspiro[3.5]?non-?7-?yl)Benzenamine
• CID 90346117
• 4-(1-oxa-7-azaspiro[3.5]non-7-yl)benzenamine
• Benzenamine, 4-(1-oxa-7-azaspiro[3.5]non-7-yl)-

• Inchi： 1S/C13H18N2O/c14-11-1-3-12(4-2-11)15-8-5-13(6-9-15)7-10-16-13/h1-4H,5-10,14H2
• InChI Key： WQMWONBDPLNPHM-UHFFFAOYSA-N
• SMILES： O1CCC21CCN(C1C=CC(=CC=1)N)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 38.5

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 419.1±40.0 °C(Predicted)
• pka: 7.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines